Cas no 14772-99-7 (Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-)
14772-99-7 structure
Product Name:Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-
CAS No:14772-99-7
MF:C25H40O5
MW:420.58210849762
CID:210470
Update Time:2025-04-19
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)-
- methyl 4-(7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pentanoate
- methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate
- METHYL-3-KETOCHOLATE
- EINECS 238-839-1
- Methyl 7,12-dihydroxy-3-oxocholan-24-oate
- 3-Keto methyl cholate
- 3-Oxo-7α,12α-dihydroxy-5β-cholan-24-oic acid methyl ester
-
- Inchi: 1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15+,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1
- InChI Key: CIZOGAIBGCZRCL-PXOOZVEKSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O)=O
Computed Properties
- Exact Mass: 420.28800
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 83.83000
- LogP: 3.74530
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF19123-1g |
methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate |
14772-99-7 | 1g |
$398.00 | 2024-04-20 | ||
| A2B Chem LLC | AF19123-10g |
methyl 7alpha,12alpha-dihydroxy-3-oxo-5beta-cholan-24-oate |
14772-99-7 | 10g |
$1810.00 | 2024-04-20 |
Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5b,7a,12a)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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